Cas no 93904-82-6 (Tetradecanesulfonicacid, [(1-oxo-2-propenyl)amino]- (9CI))

• Product Name: Tetradecanesulfonicacid, [(1-oxo-2-propenyl)amino]- (9CI)
• CAS No: 93904-82-6
• MF: C₁₇H₃₃NO₄S
• MW: 347.513224363327
• CID: 809255
• PubChem ID: 44153157
• Update Time: 2025-04-19

Tetradecanesulfonicacid, [(1-oxo-2-propenyl)amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

• (acryloylamino)tetradecane-1-sulphonic acid
• Tetradecanesulfonicacid, [(1-oxo-2-propenyl)amino]- (9CI)
• 93904-82-6
• N-(14-Sulfotetradecyl)prop-2-enimidic acid
• EINECS 299-815-4
• DTXSID00917220

• Inchi： 1S/C17H33NO4S/c1-2-17(19)18-15-13-11-9-7-5-3-4-6-8-10-12-14-16-23(20,21)22/h2H,1,3-16H2,(H,18,19)(H,20,21,22)
• InChI Key： WWTCFWQBOOLMOL-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCCCCCCNC(C=C)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 347.213
• Monoisotopic Mass: 347.213
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8A^2
• XLogP3: 4.8

Experimental Properties

• Density: 1.055
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.486